Cas no 1021257-82-8 (2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide)

• Product Name: 2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide
• CAS No: 1021257-82-8
• MF: C₂₂H₁₉ClN₄OS
• MW: 422.930462121964
• CID: 5382887
• Update Time: 2025-05-25

2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl-N-(3,4-dimethylphenyl)acetamide
• 2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide

• Inchi： 1S/C22H19ClN4OS/c1-14-3-8-18(11-15(14)2)25-21(28)13-29-22-20-12-19(26-27(20)10-9-24-22)16-4-6-17(23)7-5-16/h3-12H,13H2,1-2H3,(H,25,28)
• InChI Key： MKLYQDPMNAXZEO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(C)=C1)(=O)CSC1=NC=CN2N=C(C3=CC=C(Cl)C=C3)C=C12

Additional information on 2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide

Compound 1021257-82-8: 2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide

The compound 1021257-82-8, also known as 2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has been the subject of extensive research due to its unique structural features and promising pharmacological properties. The molecule combines a pyrazolo[1,5-a]pyrazine core with a sulfanyl group and an acetamide moiety, creating a complex architecture that offers opportunities for diverse biological interactions.

The pyrazolo[1,5-a]pyrazine ring system is a key structural element in this compound. This heterocyclic framework is known for its stability and ability to engage in hydrogen bonding and π-π interactions, which are critical for molecular recognition in biological systems. The substitution pattern of the molecule further enhances its functional diversity. The presence of a 4-chlorophenyl group at the 2-position of the pyrazolo[1,5-a]pyrazine ring introduces electronic effects that can modulate the compound's reactivity and bioavailability. Additionally, the sulfanyl group (-S-) acts as a versatile linker, facilitating interactions with various biological targets.

Recent studies have highlighted the potential of this compound as a modulator of kinase activity. Kinases are enzymes that play pivotal roles in cellular signaling pathways, making them attractive targets for therapeutic intervention in diseases such as cancer and inflammatory disorders. The ability of this compound to inhibit specific kinases has been demonstrated in vitro, suggesting its potential as a lead compound for drug development. Furthermore, its structure allows for additional functional groups to be introduced through chemical synthesis, enabling further optimization of its pharmacokinetic properties.

The synthesis of 2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide involves a multi-step process that combines principles from organic chemistry and heterocyclic synthesis. Key steps include the formation of the pyrazolo[1,5-a]pyrazine ring system through cyclization reactions and the subsequent introduction of substituents at specific positions to achieve the desired functionality. The use of protecting groups and precise control over reaction conditions are essential to ensure high yields and product purity.

In terms of applications, this compound has shown promise in preclinical models of chronic inflammation and cancer. Its ability to modulate key signaling pathways makes it a valuable tool for studying disease mechanisms and developing novel therapeutic strategies. Ongoing research is focused on optimizing its pharmacokinetic profile to enhance its suitability for clinical use. Additionally, computational modeling techniques are being employed to predict its binding affinities to various protein targets, providing insights into its mechanism of action.

The study of this compound also contributes to our understanding of how structural modifications can influence molecular behavior. By analyzing its interactions with biological systems, researchers can gain valuable insights into the design of more effective drugs with improved efficacy and reduced side effects. This compound serves as a testament to the power of interdisciplinary approaches in advancing medicinal chemistry research.

In conclusion, compound 1021257-82-8 represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structure and promising pharmacological properties make it a valuable asset for researchers working on innovative therapeutic solutions. As research continues to uncover new applications for this compound, it holds the potential to make a meaningful impact on human health.